2-Chloro-3-(thiophen-3-yl)pyrazine

• Molecular Formula: C8H5ClN2S
• Molecular Weight: 196.66 g/mol
• IUPAC Name: 2-chloro-3-thiophen-3-ylpyrazine
• InChI: InChI=1S/C8H5ClN2S/c9-8-7(10-2-3-11-8)6-1-4-12-5-6/h1-5H
• InChI Key: LGWQKPOVZQGVSK-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC=C1C2=NC=CN=C2Cl

Description

2-Chloro-3-(thiophen-3-yl)pyrazine is a heterocyclic compound featuring a pyrazine core substituted with a chlorine atom at position 2 and a thiophen-3-yl group at position 2. Pyrazines are nitrogen-containing heterocycles known for their aromaticity and versatility in pharmaceuticals, agrochemicals, and materials science . The thiophene moiety introduces sulfur-based electronic effects, which can enhance intermolecular interactions and biological activity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Chloro-3-(thiophen-3-yl)pyrazine typically involves the formation of the pyrazine ring followed by the introduction of the thiophene moiety. One common method is the cyclization of appropriate precursors under controlled conditions. For example, the reaction of 2-chloropyrazine with thiophene-3-boronic acid in the presence of a palladium catalyst can yield the desired compound through a Suzuki-Miyaura coupling reaction .

Industrial Production Methods

Industrial production of 2-Chloro-3-(thiophen-3-yl)pyrazine may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the efficiency and yield of the compound. Additionally, the purification process may involve crystallization or chromatography techniques to ensure high purity.

Chemical Reactions Analysis

Types of Reactions

2-Chloro-3-(thiophen-3-yl)pyrazine can undergo various chemical reactions, including:

Substitution Reactions: The chlorine atom can be substituted with other nucleophiles, such as amines or thiols, under appropriate conditions.

Oxidation and Reduction: The thiophene ring can be oxidized to form sulfoxides or sulfones, while reduction reactions can target the pyrazine ring to form dihydropyrazine derivatives.

Common Reagents and Conditions

Suzuki-Miyaura Coupling: Utilizes palladium catalysts and boronic acids.

Nucleophilic Substitution: Involves nucleophiles like amines or thiols in the presence of a base.

Oxidation: Uses oxidizing agents like hydrogen peroxide or m-chloroperbenzoic acid.

Reduction: Employs reducing agents such as sodium borohydride or lithium aluminum hydride.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions can yield various substituted pyrazine derivatives, while oxidation of the thiophene ring can produce sulfoxides or sulfones.

Scientific Research Applications

2-Chloro-3-(thiophen-3-yl)pyrazine has several applications in scientific research:

Medicinal Chemistry: It serves as a building block for the synthesis of potential drug candidates with antimicrobial, anticancer, or anti-inflammatory properties.

Materials Science: The compound can be used in the development of organic semiconductors and conductive polymers.

Biological Studies: It is utilized in the study of enzyme inhibitors and receptor modulators due to its ability to interact with biological targets.

Mechanism of Action

The mechanism of action of 2-Chloro-3-(thiophen-3-yl)pyrazine involves its interaction with specific molecular targets. The pyrazine ring can engage in π-π stacking interactions with aromatic residues in proteins, while the thiophene ring can form hydrogen bonds or hydrophobic interactions. These interactions can modulate the activity of enzymes or receptors, leading to various biological effects .

Comparison with Similar Compounds

Structural Analogues

Substituent Effects on Molecular Geometry and Spectroscopy

• 2-Chloro-3-(2-quinolylthio)pyrazine: Computational modeling (MOPS-AlteQ) and IR spectroscopy revealed key vibrational frequencies at 1779 cm⁻¹ (C=N stretching) and 654 cm⁻¹ (quinoline ring vibrations) . Comparable thiophene-substituted pyrazines likely exhibit similar C=N and sulfur-related vibrational modes, though thiophene's lower electronegativity relative to quinoline may reduce conjugation effects.
• Imidazo[1,2-a]pyrazines with Thiophen-3-yl : Compounds like 4a–d (thiophen-3-yl at position 2) showed hydrogen bonding with protein residues (e.g., Cys106 in kinase targets), suggesting enhanced binding affinity compared to phenyl or pyridyl analogues .

Physicochemical Properties

Table 1: Comparative Physicochemical Data

Compound	Molecular Weight	Key Substituents	IR Vibrations (cm⁻¹)	Yield (%)
2-Chloro-3-(thiophen-3-yl)pyrazine*	~209.67	Cl, thiophen-3-yl	~1650–1750 (C=N), ~650 (S)	N/A
2-Chloro-3-(2-quinolylthio)pyrazine	313.79	Cl, quinoline-thio	1779, 654	N/A
Imidazo[1,2-a]pyrazine-4a	~280.30	Thiophen-3-yl, NH₂	N/A	85–90
2-Chloro-3-(4-cyclobutylpiperazinyl)	252.74	Cl, piperazine-cyclobutyl	N/A	Discontinued

*Estimated based on analogues.

Antimicrobial and Antiviral Properties

• Pyrazine derivatives in cocoa (e.g., 2-ethyl-5-methylpyrazine) showed computational correlations between odor thresholds and antimicrobial activity, though experimental validation is pending . Thiophene’s electron-rich structure may enhance membrane penetration compared to alkyl-substituted pyrazines.
• Imidazo[1,2-a]pyrazines : Thiophen-3-yl analogues (4a–d) demonstrated antiviral and anticancer activity via hinge-region interactions in kinase targets, outperforming dihydroxy phenyl derivatives (e.g., 2c) in binding affinity .

Role in Maillard Reactions

• Pyrazines like 2,5-dimethylpyrazine increased in content under phosphorus-sulfur fertilization, while sulfur-rich derivatives (e.g., dimethyl trisulfide) declined, suggesting substituent-dependent stability in thermal processes .

Biological Activity

2-Chloro-3-(thiophen-3-yl)pyrazine is a heterocyclic compound that has garnered attention in medicinal chemistry due to its potential biological activities. This compound, characterized by the presence of a chlorine atom and a thiophene ring, plays a significant role in various pharmacological applications, including antimicrobial and anticancer activities. This article explores its biological activity, mechanisms of action, and potential applications based on available research findings.

The biological activity of 2-Chloro-3-(thiophen-3-yl)pyrazine is primarily attributed to its ability to interact with specific molecular targets, such as enzymes and receptors. The chlorine atom can form halogen bonds with amino acid residues, while the thiophene ring facilitates hydrophobic interactions within enzyme active sites. This dual functionality enhances the compound's potential as an inhibitor of various biological pathways.

Antimicrobial Activity

Research indicates that derivatives of pyrazine compounds, including 2-Chloro-3-(thiophen-3-yl)pyrazine, exhibit notable antimicrobial properties. A study focusing on related compounds demonstrated moderate to good antibacterial activities against both Gram-positive and Gram-negative bacteria. For instance, compounds similar to 2-Chloro-3-(thiophen-3-yl)pyrazine showed minimum inhibitory concentrations (MICs) comparable to first-line antibacterial agents like ampicillin .

Anticancer Activity

In vitro studies have evaluated the anticancer potential of pyrazine derivatives against various human cancer cell lines. Although specific data on 2-Chloro-3-(thiophen-3-yl)pyrazine is limited, related compounds have shown promising results in inhibiting cell proliferation in cancer models. For example, certain pyrazole derivatives were tested against MCF-7 (breast cancer) and K-562 (leukemia) cell lines, revealing significant inhibitory effects .

Comparative Analysis with Similar Compounds

Compound Name	Structure Features	Biological Activity
2-Chloro-3-(thiophen-3-yl)pyrazine	Chlorine + Thiophene	Antimicrobial, Anticancer
2-Chloropyrazine	Lacks thiophene; less versatile	Moderate antibacterial activity
3-(Furan-2-yl)pyrazine	Lacks chlorine; different reactivity	Antimicrobial

Case Studies and Research Findings

• Antibacterial Study : A recent study tested various pyrazine derivatives for their antibacterial efficacy using the microbroth dilution method. The results indicated that some compounds exhibited MICs as low as 16 μg/mL against Escherichia coli, suggesting that modifications similar to those in 2-Chloro-3-(thiophen-3-yl)pyrazine could enhance antibacterial properties .
• Anticancer Evaluation : Another investigation into related pyrazine structures assessed their activity against human cancer cell lines. While direct studies on 2-Chloro-3-(thiophen-3-yl)pyrazine are sparse, the structural similarities imply potential for anticancer activity through inhibition of key signaling pathways .